![molecular formula C8H9N3 B1355573 (1H-Benzo[d]imidazol-4-yl)methanamine CAS No. 64574-24-9](/img/structure/B1355573.png)
(1H-Benzo[d]imidazol-4-yl)methanamine
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Overview
Description
(1H-Benzo[d]imidazol-4-yl)methanamine is a chemical compound that has been widely studied in scientific research due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Characterization of Novel Derivatives :
- Vishwanathan and Gurupadayya (2014) synthesized and characterized novel oxadiazole derivatives from benzimidazole, including compounds with (1H-Benzo[d]imidazol-2-yl)methanamine (Vishwanathan & Gurupadayya, 2014).
Antimicrobial Activities :
- Ajani et al. (2016) investigated 2-alkanamino benzimidazole derivatives, including (1H-benzo[d]imidazol-2-yl)methanamine, for their antimicrobial activity, showing significant potency as antimicrobial agents (Ajani et al., 2016).
- Kumaravel and Raman (2017) synthesized Schiff base metal(II) complexes, including derivatives of (1H-benzo[d]imidazol-2-yl)methanamine, and evaluated their antimicrobial efficacy, indicating significant antibacterial and antifungal potencies (Kumaravel & Raman, 2017).
Fluorescence Properties :
- Wen-yao (2012) synthesized compounds with (1H-benzo[d]imidazol-2-yl)methanamine and studied their fluorescence properties, finding that these compounds can coordinate with Zn2+, resulting in strong fluorescence (Zheng Wen-yao, 2012).
Corrosion Inhibition :
- Yadav, Sarkar, and Purkait (2015) studied amino acid compounds, including 1-(1H-benzo[d]imidazole-2-yl)methanamines, as corrosion inhibitors for steel, demonstrating their effectiveness in preventing corrosion (Yadav et al., 2015).
Antiviral and Antitumor Activity :
- Galal et al. (2010) synthesized benzofuran-transition metal complexes with (1H-benzo[d]imidazol-2-yl)methanamine and tested their HIV inhibitory activity, finding them more potent than standard treatments (Galal et al., 2010).
- Al-Hakimi et al. (2020) synthesized Schiff base ligands with (1H-benzo[d]imidazol-2-yl)methanamine and evaluated their antitumor activities, revealing significant cytotoxicity against various cancer cell lines (Al-Hakimi et al., 2020).
Future Directions
Future research directions could involve further exploration of the antimicrobial activity of “(1H-Benzo[d]imidazol-4-yl)methanamine” and related compounds . Additionally, the design, synthesis, and evaluation of new 1H-benzo[d]imidazole based PqsR inhibitors as adjuvant therapy for Pseudomonas aeruginosa infections could be a promising area of study .
Mechanism of Action
Target of Action
Benzimidazole derivatives have been known to interact with various biological targets, including enzymes and receptors .
Mode of Action
Benzimidazole derivatives are known to interact with their targets through various mechanisms, such as inhibition or activation .
Biochemical Pathways
Benzimidazole derivatives have been reported to influence various biochemical pathways, depending on their specific targets .
Pharmacokinetics
Due to the polar nature of the imidazole ring, the pharmacokinetic parameters of imidazole-containing compounds should be improved to a great extent .
Result of Action
Benzimidazole derivatives have been reported to exhibit a wide variety of biological activities, including antimicrobial, antiparasitic, and anticancer activities .
properties
IUPAC Name |
1H-benzimidazol-4-ylmethanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3/c9-4-6-2-1-3-7-8(6)11-5-10-7/h1-3,5H,4,9H2,(H,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNANBZSSHVTMEU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1)NC=N2)CN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30494635 |
Source
|
Record name | 1-(1H-Benzimidazol-4-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30494635 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
64574-24-9 |
Source
|
Record name | 1-(1H-Benzimidazol-4-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30494635 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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